Cas no 1807138-09-5 (4-(Difluoromethyl)-3-fluoro-2-iodo-6-methylpyridine)

• Product Name: 4-(Difluoromethyl)-3-fluoro-2-iodo-6-methylpyridine
• CAS No: 1807138-09-5
• MF: C₇H₅F₃IN
• MW: 287.02098441124
• CID: 4881368
• Update Time: 2025-10-30

4-(Difluoromethyl)-3-fluoro-2-iodo-6-methylpyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-3-fluoro-2-iodo-6-methylpyridine

• Inchi： 1S/C7H5F3IN/c1-3-2-4(6(9)10)5(8)7(11)12-3/h2,6H,1H3
• InChI Key： QEDYFAYYYSNASS-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CC(C)=N1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 156
• XLogP3: 2.7
• Topological Polar Surface Area: 12.9

Additional information on 4-(Difluoromethyl)-3-fluoro-2-iodo-6-methylpyridine

Research Briefing on 4-(Difluoromethyl)-3-fluoro-2-iodo-6-methylpyridine (CAS: 1807138-09-5)

4-(Difluoromethyl)-3-fluoro-2-iodo-6-methylpyridine (CAS: 1807138-09-5) is a fluorinated pyridine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential applications in drug discovery. This compound, characterized by its difluoromethyl, fluoro, and iodo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have explored its utility in cross-coupling reactions, as well as its role in modulating biological targets.

The synthesis of 4-(Difluoromethyl)-3-fluoro-2-iodo-6-methylpyridine involves multi-step halogenation and fluorination processes, often employing palladium-catalyzed reactions to achieve high regioselectivity. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of novel kinase inhibitors, highlighting its potential in oncology research. The compound's ability to undergo Suzuki-Miyaura and Buchwald-Hartwig couplings has further expanded its applications in fragment-based drug design.

In agrochemical research, 4-(Difluoromethyl)-3-fluoro-2-iodo-6-methylpyridine has been investigated as a key building block for herbicides and fungicides. Its fluorinated backbone enhances metabolic stability and bioavailability, as evidenced by a 2022 patent (WO2022156789) describing its incorporation into next-generation crop protection agents. Computational studies have also revealed its favorable binding affinity to fungal cytochrome P450 enzymes, suggesting a mechanism of action distinct from existing fungicides.

Recent advancements in late-stage fluorination techniques have improved the scalability of this compound's production, addressing previous challenges in yield and purity. A 2023 ACS Catalysis report detailed a copper-mediated fluorination protocol that achieves >90% yield, enabling broader industrial adoption. Additionally, its radiolabeled analogs (e.g., [¹⁸F] derivatives) are being explored for positron emission tomography (PET) imaging, offering new tools for studying drug distribution and target engagement in vivo.

Despite its promise, challenges remain in optimizing the compound's physicochemical properties for specific applications. Ongoing research focuses on derivatization strategies to enhance solubility and reduce off-target effects. Collaborative efforts between academic and industrial researchers are expected to accelerate the translation of findings into clinical and agricultural applications, positioning 4-(Difluoromethyl)-3-fluoro-2-iodo-6-methylpyridine as a cornerstone in fluorinated scaffold development.